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Compound of Interest

Compound Name: Boc-Gly-Leu-OH

Cat. No.: B1589148

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-Glycyl-L-Leucine, commonly referred to as Boc-Gly-Leu-OH, is a
dipeptide derivative widely utilized in the field of peptide chemistry and drug discovery. Its
structure, featuring a tert-Butoxycarbonyl (Boc) protecting group on the glycine residue, makes
it a valuable building block for the synthesis of more complex peptides. The Boc group provides
temporary protection of the N-terminus, allowing for controlled, stepwise elongation of peptide
chains. This technical guide provides a comprehensive overview of the properties, applications,
and relevant experimental protocols for Boc-Gly-Leu-OH (CAS: 51871-42-2).

Physicochemical Properties

Boc-Gly-Leu-OH is a white to off-white solid. Its fundamental properties are summarized in the
table below. While a specific melting point and optical rotation for this exact CAS number are
not consistently reported across publicly available sources, typical values for similar protected
dipeptides are provided for reference.
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Property Value Source
CAS Number 51871-42-2 Multiple
Molecular Formula C13H24N205 [1]
Molecular Weight 288.34 g/mol [1]
Appearance White to off-white solid [1]
Purity >97.00% [1]
Metting Point 1.28. - 130 °C (Reported for a

similar compound)
Optical Rotation Not definitively reported

Applications in Research and Development

The primary application of Boc-Gly-Leu-OH lies in its role as a fundamental component in
peptide synthesis. The Boc protecting group is stable under a variety of conditions but can be
readily removed with mild acids, such as trifluoroacetic acid (TFA), enabling the sequential
addition of amino acids to construct a desired peptide sequence.

Its applications extend to:

e Drug Development: As a precursor in the synthesis of peptide-based therapeutics. Peptides
are of significant interest in pharmacology due to their high specificity and potency.

e Biochemical Research: Used in the creation of specific peptide substrates or inhibitors for
studying enzyme kinetics and biological pathways.

o Combinatorial Chemistry: Employed in the generation of peptide libraries for high-throughput
screening and drug discovery.

Experimental Protocols

The following protocols are representative examples of how Boc-Gly-Leu-OH is utilized in
peptide synthesis.
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Solution-Phase Peptide Coupling

This protocol describes a general method for coupling Boc-Gly-Leu-OH to an amino acid ester

in solution.

Materials:

Boc-Gly-Leu-OH

Amino acid methyl or ethyl ester hydrochloride

Coupling agent (e.g., DCC, EDC, HATU)

N-Methylmorpholine (NMM) or Diisopropylethylamine (DIEA)
Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
1M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCO3) solution

Brine

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)

Procedure:

Dissolve the amino acid ester hydrochloride (1.0 equivalent) and Boc-Gly-Leu-OH (1.1
equivalents) in anhydrous DCM or DMF.

Cool the solution to 0 °C in an ice bath.
Add NMM or DIEA (1.1 equivalents) to neutralize the hydrochloride salt.

In a separate flask, dissolve the coupling agent (e.g., HATU, 1.1 equivalents) in anhydrous
DCM or DMF.

Add the coupling agent solution to the reaction mixture dropwise while maintaining the
temperature at O °C.
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» Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as
monitored by Thin Layer Chromatography (TLC).

« Filter the reaction mixture to remove any precipitated urea (if using DCC or EDC).

 Dilute the filtrate with ethyl acetate and wash sequentially with 1M HCI, saturated NaHCO3
solution, and brine.

e Dry the organic layer over anhydrous MgSO4 or Na2S04, filter, and concentrate under
reduced pressure to yield the crude protected tripeptide.

Purify the product by column chromatography on silica gel if necessary.

Boc Solid-Phase Peptide Synthesis (SPPS) Workflow

Boc-Gly-Leu-OH can be incorporated into a growing peptide chain on a solid support. The
following diagram illustrates the general workflow of Boc-SPPS.

Workflow for Boc Solid-Phase Peptide Synthesis (SPPS).

In this workflow, Boc-Gly-Leu-OH would be introduced during the "Amino Acid Coupling"” step
to be added to the growing peptide chain attached to the solid resin.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific, publicly available scientific literature detailing the direct
biological activity or modulation of specific signaling pathways by Boc-Gly-Leu-OH itself. Its
primary role is that of a synthetic intermediate. The biological effects of peptides synthesized
using Boc-Gly-Leu-OH are diverse and depend on the final peptide's sequence and structure.
For instance, peptides with antimicrobial or anticancer properties have been synthesized
utilizing this dipeptide building block. Researchers investigating the biological activities of novel
peptides would typically synthesize the peptide of interest first, using building blocks like Boc-
Gly-Leu-OH, and then perform biological assays on the final, deprotected peptide.

Safety and Handling

Boc-Gly-Leu-OH should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed
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safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Boc-Gly-Leu-OH (CAS 51871-42-2) is a crucial reagent for chemists and pharmacologists
involved in the synthesis of peptides. Its utility as a protected dipeptide building block simplifies
the creation of complex peptide structures for a wide range of applications, from fundamental
biochemical research to the development of novel therapeutics. While its direct biological
activity is not well-characterized, its importance in the synthesis of biologically active peptides
is well-established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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